Cas no 13395-69-2 (3,5-Dichloro-4'-methylbenzhydrol)

• Product Name: 3,5-Dichloro-4'-methylbenzhydrol
• CAS No: 13395-69-2
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• MDL: MFCD06201237
• CID: 4589468
• Update Time: 2025-11-05

3,5-Dichloro-4'-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-4'-METHYLBENZHYDROL
• Benzenemethanol, 3,5-dichloro-α-(4-methylphenyl)-
• (3,5-Dichlorophenyl)(p-tolyl)methanol
• 3,5-Dichloro-4'-methylbenzhydrol

• MDL： MFCD06201237
• Inchi： 1S/C14H12Cl2O/c1-9-2-4-10(5-3-9)14(17)11-6-12(15)8-13(16)7-11/h2-8,14,17H,1H3
• InChI Key： NMVBRPABOXWOCI-UHFFFAOYSA-N
• SMILES： C1(=CC(Cl)=CC(Cl)=C1)C(O)C1C=CC(=CC=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,5-Dichloro-4'-methylbenzhydrol

Introduction to 3,5-Dichloro-4'-methylbenzhydrol (CAS No. 13395-69-2)

3,5-Dichloro-4'-methylbenzhydrol (CAS No. 13395-69-2) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a methyl group attached to a benzhydrol framework. The chemical formula of 3,5-Dichloro-4'-methylbenzhydrol is C₁₄H₁₂Cl₂O, and it has a molecular weight of approximately 261.15 g/mol.

The synthesis of 3,5-Dichloro-4'-methylbenzhydrol typically involves multi-step reactions, including the coupling of substituted benzaldehydes and substituted benzylic alcohols. The presence of the chlorine atoms and the methyl group imparts specific chemical properties to the molecule, making it a valuable intermediate in various chemical processes. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In the realm of biological research, 3,5-Dichloro-4'-methylbenzhydrol has been studied for its potential applications in drug discovery and development. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that 3,5-Dichloro-4'-methylbenzhydrol can modulate the activity of certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders.

Clinical trials involving compounds derived from 3,5-Dichloro-4'-methylbenzhydrol have also been conducted to evaluate their therapeutic potential. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of 3,5-Dichloro-4'-methylbenzhydrol exhibited potent anti-inflammatory properties in preclinical models. This finding suggests that further research into this compound could lead to the development of new treatments for inflammatory diseases.

The pharmacokinetic properties of 3,5-Dichloro-4'-methylbenzhydrol have also been investigated to understand its behavior in biological systems. Studies have shown that this compound has good solubility and stability under physiological conditions, which are essential characteristics for a drug candidate. Additionally, its ability to cross cell membranes efficiently makes it a promising candidate for drug delivery systems.

In terms of safety and toxicity, extensive evaluations have been conducted to ensure that 3,5-Dichloro-4'-methylbenzhydrol is safe for use in pharmaceutical applications. Preclinical studies have demonstrated that this compound has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, ongoing monitoring and rigorous testing are necessary to ensure its long-term safety.

The environmental impact of 3,5-Dichloro-4'-methylbenzhydrol is another important consideration. Efforts are being made to develop sustainable synthesis methods that minimize waste and reduce the environmental footprint associated with its production. Green chemistry principles are increasingly being applied to ensure that the production process is both efficient and environmentally friendly.

In conclusion, 3,5-Dichloro-4'-methylbenzhydrol (CAS No. 13395-69-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.